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Compound of Interest

Compound Name: Trioctylphosphine

Cat. No.: B1581425 Get Quote

An in-depth exploration of the synthesis, properties, and diverse applications of

trioctylphosphine (TOP) in modern chemistry, with a focus on its critical role in nanomaterial

fabrication and as a versatile synthetic reagent.

Trioctylphosphine (TOP) is a tertiary phosphine that has become an indispensable tool in the

arsenal of chemists, particularly those working in materials science and drug development. Its

unique combination of properties—a high boiling point, excellent solvent capabilities for a range

of precursors, and its reactivity as a reducing and coordinating agent—has established it as a

key reagent in the synthesis of high-quality nanocrystals and in various organometallic

transformations. This technical guide provides a comprehensive overview of the general

reactivity of TOP, supported by quantitative data, detailed experimental protocols, and visual

representations of key chemical pathways.

Physicochemical Properties of Trioctylphosphine
A thorough understanding of the physical and chemical properties of TOP is fundamental to its

effective application. The long octyl chains confer high solubility in nonpolar solvents and a high

boiling point, which is crucial for high-temperature nanocrystal synthesis. Key properties are

summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1581425?utm_src=pdf-interest
https://www.benchchem.com/product/b1581425?utm_src=pdf-body
https://www.benchchem.com/product/b1581425?utm_src=pdf-body
https://www.benchchem.com/product/b1581425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C₂₄H₅₁P [1]

Molar Mass 370.64 g/mol [1]

Appearance
Colorless to pale yellow

liquid/solid
[1]

Boiling Point 284-291 °C at 50 mmHg [1]

Melting Point 30 °C [1]

Density 0.831 g/mL at 25 °C [1]

Refractive Index n20/D 1.468 [1]

Solubility
Immiscible with water; Soluble

in organic solvents
[1]

³¹P NMR Chemical Shift ~ -32 ppm (neat)

Core Reactivity and Applications
The reactivity of TOP is dominated by the lone pair of electrons on the phosphorus atom,

making it a potent nucleophile and a strong ligand for metal ions. Its primary applications stem

from its roles as a capping agent, a solvent, a reducing agent, and a precursor for other

important reagents.

Capping Agent and Solvent in Nanoparticle Synthesis
TOP is extensively used as a high-boiling point solvent and a surface-capping ligand in the

synthesis of colloidal nanocrystals, most notably cadmium selenide (CdSe) quantum dots.[2]

The TOP molecules coordinate to the surface of the growing nanocrystals, preventing their

aggregation and controlling their size and shape.[3] The long alkyl chains provide steric

hindrance, ensuring the colloidal stability of the nanoparticles in organic solvents.[2]

A typical synthesis of CdSe quantum dots involves the rapid injection of a selenium precursor,

often a solution of selenium in TOP (TOPSe), into a hot solution of a cadmium precursor
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dissolved in a coordinating solvent mixture that includes TOP and trioctylphosphine oxide

(TOPO).[4]

Precursors

Reaction Mixture
Product

Cadmium Precursor
(e.g., CdO, Cd(Ac)₂)

Hot Solution
(>200 °C)

Selenium Precursor
(e.g., Se powder)

Trioctylphosphine (TOP)
Solvent & Capping Agent

dissolves in

CdSe Quantum Dots
(TOP-capped)

stabilizes

Trioctylphosphine Oxide (TOPO)
Coordinating Solvent

forms
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Workflow for the synthesis of TOP-capped CdSe quantum dots.

The following is a representative protocol for the synthesis of CdSe quantum dots using TOP.

Materials:

Cadmium oxide (CdO)

Oleic acid

1-Octadecene (ODE)

Selenium powder

Trioctylphosphine (TOP)

Procedure:
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Preparation of Cadmium Precursor Solution: In a three-neck flask, combine CdO (e.g., 0.013

g), oleic acid (e.g., 0.6 mL), and ODE (e.g., 10 mL).

Heat the mixture to approximately 150-200 °C under an inert atmosphere (e.g., argon) with

stirring until the CdO completely dissolves, forming a clear solution of cadmium oleate.

Raise the temperature of the cadmium precursor solution to the desired injection

temperature (e.g., 225 °C).[5]

Preparation of Selenium Precursor Solution: In a separate vial, dissolve selenium powder

(e.g., 0.030 g) in TOP (e.g., 0.4 mL) and ODE (e.g., 5 mL) by gentle heating to form a clear

solution of TOPSe.[5]

Injection and Growth: Rapidly inject the TOPSe solution into the hot cadmium precursor

solution.

The reaction mixture will change color, indicating the nucleation and growth of CdSe

nanocrystals. The size of the quantum dots can be controlled by the reaction time and

temperature.

Aliquots can be taken at different time intervals and cooled rapidly to quench the reaction

and obtain quantum dots of varying sizes.

Parameter Typical Value
Effect on Nanoparticle
Properties

Injection Temperature 200 - 300 °C
Higher temperatures lead to

faster nucleation and growth.

Growth Temperature 180 - 280 °C
Affects the rate of particle

growth and final size.

Cd:Se Molar Ratio 1:1 to 2:1

Influences the stoichiometry

and surface chemistry of the

nanocrystals.

TOP Concentration Varies

Acts as a solvent and capping

agent, influencing size

distribution and stability.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.instructables.com/Make-Quantum-Dots-Cadmium-Selenide-Type/
https://www.instructables.com/Make-Quantum-Dots-Cadmium-Selenide-Type/
https://pubs.acs.org/doi/abs/10.1021/acs.jpcc.2c08346
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Metal Phosphides
TOP can also serve as a phosphorus source for the synthesis of metal phosphide

nanoparticles.[7] In these reactions, TOP reacts with metal precursors at high temperatures,

leading to the formation of metal phosphide nanocrystals. This method has been successfully

applied to a variety of metals, including nickel, cobalt, and indium.

Reactants

Reaction ProductMetal Precursor
(e.g., Ni(acac)₂)

High Temperature
(>300 °C)

Trioctylphosphine (TOP)
Phosphorus Source

Metal Phosphide Nanoparticle
(e.g., Ni₂P)

forms
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General scheme for the synthesis of metal phosphide nanoparticles using TOP.

The following protocol outlines a general procedure for the synthesis of Ni₂P nanoparticles.

Materials:

Nickel(II) acetylacetonate (Ni(acac)₂)

Trioctylphosphine (TOP)

Oleylamine (OAm) (optional, as a co-surfactant)

Procedure:

In a three-neck flask, combine Ni(acac)₂ with TOP and OAm (if used).

Degas the mixture under vacuum at a moderate temperature (e.g., 120 °C) to remove water

and oxygen.
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Under an inert atmosphere, heat the reaction mixture to a high temperature (e.g., 300-360

°C).[8]

Maintain the temperature for a specific duration to allow for the formation and growth of the

Ni₂P nanoparticles.

Cool the reaction mixture and isolate the nanoparticles by precipitation with a non-solvent

(e.g., ethanol) followed by centrifugation.

Parameter Typical Value
Effect on Nanoparticle
Properties

Reaction Temperature 300 - 360 °C

Higher temperatures promote

the conversion to the

phosphide phase.[8]

TOP:Metal Precursor Ratio Varies
Affects the stoichiometry of the

resulting metal phosphide.

Reaction Time 1 - 4 hours
Influences the crystallinity and

size of the nanoparticles.

Precursor for Trioctylphosphine Oxide (TOPO) and
Chalcogenide Reagents
TOP is readily oxidized to trioctylphosphine oxide (TOPO), a stable, air-insensitive solid that

is also widely used as a coordinating solvent and capping agent in nanoparticle synthesis.[9]

This oxidation can occur upon exposure to air, particularly at elevated temperatures.

Furthermore, TOP reacts with elemental chalcogens (sulfur and selenium) to form

trioctylphosphine sulfide (TOPS) and trioctylphosphine selenide (TOPSe), respectively.[10]

These reagents are crucial sources of sulfur and selenium for the synthesis of metal sulfide

and metal selenide nanocrystals.
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Reactions

Products

Trioctylphosphine (TOP)

Oxidation (O₂) Reaction with Sulfur (S₈) Reaction with Selenium (Se)

Trioctylphosphine Oxide (TOPO) Trioctylphosphine Sulfide (TOPS) Trioctylphosphine Selenide (TOPSe)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Multifaceted Reactivity of Trioctylphosphine: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581425#general-reactivity-of-trioctylphosphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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